Cas no 2171461-25-7 (2-{(benzyloxy)carbonylamino}-5,6-dimethylhept-5-enoic acid)

• Product Name: 2-{(benzyloxy)carbonylamino}-5,6-dimethylhept-5-enoic acid
• CAS No: 2171461-25-7
• MF: C₁₇H₂₃NO₄
• MW: 305.36882519722
• CID: 6200059
• PubChem ID: 165807710
• Update Time: 2025-10-28

2-{(benzyloxy)carbonylamino}-5,6-dimethylhept-5-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(benzyloxy)carbonylamino}-5,6-dimethylhept-5-enoic acid
• 2171461-25-7
• EN300-1297271
• 2-{[(benzyloxy)carbonyl]amino}-5,6-dimethylhept-5-enoic acid

• Inchi： 1S/C17H23NO4/c1-12(2)13(3)9-10-15(16(19)20)18-17(21)22-11-14-7-5-4-6-8-14/h4-8,15H,9-11H2,1-3H3,(H,18,21)(H,19,20)
• InChI Key： NUEVHFYAEJYXFC-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NC(C(=O)O)CC/C(/C)=C(\C)/C)=O

Computed Properties

• Exact Mass: 305.16270821g/mol
• Monoisotopic Mass: 305.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-{(benzyloxy)carbonylamino}-5,6-dimethylhept-5-enoic acid

Introduction to 2-{(benzyloxy)carbonylamino}-5,6-dimethylhept-5-enoic acid (CAS No. 2171461-25-7)

2-{(benzyloxy)carbonylamino}-5,6-dimethylhept-5-enoic acid (CAS No. 2171461-25-7) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a benzyl carbamate group and a conjugated double bond, which contribute to its potential biological activities and therapeutic applications.

The molecular structure of 2-{(benzyloxy)carbonylamino}-5,6-dimethylhept-5-enoic acid consists of a seven-carbon chain with a carboxylic acid group at one end and a substituted amino group at the other. The presence of the benzyl carbamate moiety imparts stability to the compound, making it suitable for various chemical reactions and biological assays. The dimethyl substitutions on the double bond further enhance its chemical properties, such as solubility and reactivity.

Recent studies have focused on the potential therapeutic applications of 2-{(benzyloxy)carbonylamino}-5,6-dimethylhept-5-enoic acid. One notable area of research is its anti-inflammatory properties. In vitro and in vivo experiments have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it may have potential as a treatment for inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's potential as an antitumor agent. Preliminary studies have shown that 2-{(benzyloxy)carbonylamino}-5,6-dimethylhept-5-enoic acid can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways, such as the mitogen-activated protein kinase (MAPK) pathway and the phosphatidylinositol 3-kinase (PI3K)/Akt pathway. These pathways are known to play crucial roles in cell proliferation and survival.

In addition to its anti-inflammatory and antitumor properties, 2-{(benzyloxy)carbonylamino}-5,6-dimethylhept-5-enoic acid has also been investigated for its potential neuroprotective effects. Research has shown that this compound can protect neurons from oxidative stress-induced damage by scavenging free radicals and inhibiting lipid peroxidation. This property makes it a promising candidate for the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease.

The synthesis of 2-{(benzyloxy)carbonylamino}-5,6-dimethylhept-5-enoic acid involves several steps, including the preparation of the benzyl carbamate intermediate and the introduction of the dimethyl substitutions on the double bond. Various synthetic routes have been reported in the literature, each with its own advantages in terms of yield and purity. One common approach involves the reaction of 5,6-dimethylhept-5-enoyl chloride with benzylamine in the presence of a coupling reagent.

The pharmacokinetic properties of 2-{(benzyloxy)carbonylamino}-5,6-dimethylhept-5-enoic acid have also been studied to evaluate its suitability for therapeutic use. Preclinical data indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a reasonable half-life in plasma, which are important considerations for drug development.

In conclusion, 2-{(benzyloxy)carbonylamino}-5,6-dimethylhept-5-enoic acid (CAS No. 2171461-25-7) is a promising compound with diverse biological activities. Its anti-inflammatory, antitumor, and neuroprotective properties make it an attractive candidate for further research and development in medicinal chemistry. Ongoing studies are expected to provide more insights into its mechanisms of action and potential therapeutic applications.